Cas no 232597-73-8 (Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)-)

Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)- structure
232597-73-8 structure
Product Name:Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)-
CAS No:232597-73-8
MF:C17H17N3OS
MW:311.40138220787
CID:245319
PubChem ID:10086800
Update Time:2025-04-19

Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,f][1,4]thiazepin-7-ol,11-(1-piperazinyl)-
    • 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepin-7-ol Discontinued See H936100
    • 7-Hydroxy-N-des{[2-(2-hydroxy)ethoxy]ethyl} Quetiapine Dihydrochloride
    • 11-(1-Piperazinyl)-d
    • 11-(1-piperazinyl)-Dibenzo[b,f][1,4]thiazepin-7-ol
    • 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepin-7-ol Discontinued See H936100
    • 6-piperazin-1-ylbenzo[b][1,4]benzothiazepin-2-ol
    • 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepin-7-ol Dihydrochloride
    • AG-E-67701
    • CTK4F1196
    • FT-0673925
    • M 236303
    • SureCN2159879
    • UNII-NB6I4M7RFP
    • CHEMBL3526393
    • AKOS030255849
    • SCHEMBL2159879
    • Dibenzo(b,f)(1,4)thiazepin-7-ol, 11-(1-piperazinyl)-
    • FT-0673926
    • 232597-73-8
    • M-236303
    • Dibenzo[b,f][1,4]thiazepin-7-ol, 11-(1-piperazinyl)-
    • 6-piperazin-1-ylbenzo[b][1, 4]benzothiazepin-2-ol
    • DTXSID60435455
    • NB6I4M7RFP
    • Discontinued See H936100
    • DB-345652
    • Inchi: 1S/C17H17N3OS/c21-12-5-6-14-16(11-12)22-15-4-2-1-3-13(15)17(19-14)20-9-7-18-8-10-20/h1-6,11,18,21H,7-10H2
    • InChI Key: CAWOJGJDGLXKTF-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2N=C(C2C=CC=CC1=2)N1CCNCC1)O

Computed Properties

  • Exact Mass: 311.10900
  • Monoisotopic Mass: 311.10923335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • Melting Point: 213-216°C
  • PSA: 73.16000
  • LogP: 2.54260
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